6-(4-Ethylpiperazin-1-yl)pyridine-3-carboxylic acid

• IUPAC Name: 6-(4-ethylpiperazin-1-yl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C12H17N3O2/c1-2-14-5-7-15(8-6-14)11-4-3-10(9-13-11)12(16)17/h3-4,9H,2,5-8H2,1H3,(H,16,17)
• InChI Key: OYRHWCADEHSTBE-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=NC=C(C=C2)C(=O)O
• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28 g/mol

Description

6-(4-Ethylpiperazin-1-yl)pyridine-3-carboxylic acid, also known as EPPA, is a chemical compound that has gained significant attention in scientific research due to its potential application in various fields. EPPA is a heterocyclic compound that contains a pyridine ring, a piperazine ring, and a carboxylic acid group.

Scientific Research Applications

Environmental Monitoring and Public Health

Studies have explored the environmental exposure to various pesticides, including organophosphorus (OP) and pyrethroid (PYR) compounds, highlighting the importance of monitoring chemical exposure in different populations, including preschool children in South Australia. Such research underscores the relevance of chemical compounds in understanding public health risks and developing policies for chemical regulation and usage (Babina et al., 2012).

Diagnostic and Therapeutic Applications

Some compounds, such as 18F-DCFPyL, a prostate-specific membrane antigen–targeting radiotracer, are utilized in diagnostic imaging to detect biochemical recurrence of prostate cancer, demonstrating the potential of specific chemical compounds in enhancing diagnostic accuracy and impacting patient management (Rousseau et al., 2019).

Nutritional Science and Metabolic Studies

Research on dietary supplementation and its effects on human health, such as the study on β-glucan enriched oat bran, provides insights into how specific chemical compounds can influence metabolic processes and potentially contribute to disease prevention or management (Nilsson et al., 2008).

Cosmetic and Dermatological Applications

Pyruvic acid, a carboxylic acid, has been studied for its efficacy in treating photoaged skin, showcasing the application of chemical compounds in dermatology and cosmetic science to improve skin health and appearance (Ghersetich et al., 2004).

Environmental Health and Exposure Analysis

Analyzing human exposure to various environmental chemicals, such as perfluoroalkyl acids (PFAAs), and understanding their associations with medical parameters in specific populations, like pregnant women, highlight the role of chemical research in assessing environmental health risks and implications (Jiang et al., 2014).